Cas no 200002-41-1 ((1S,4R)-tert-butyl 3-oxo-2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate)

• Product Name: (1S,4R)-tert-butyl 3-oxo-2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate
• CAS No: 200002-41-1
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 1389618
• PubChem ID: 10910778
• Update Time: 2024-03-01

(1S,4R)-tert-butyl 3-oxo-2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 3-oxo-,1,1-dimethylethyl ester, (1S,4R)-
• (1S,4R)-tert-butyl 3-oxo-2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate
• tert-butyl (1S,4R)-3-oxo-2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate
• 2-Azabicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 3-oxo-,1,1-...
• Peramivir Impurity 83

• Inchi： 1S/C11H15NO3/c1-11(2,3)15-10(14)12-8-5-4-7(6-8)9(12)13/h4-5,7-8H,6H2,1-3H3/t7-,8+/m0/s1
• InChI Key： NQIZWJGHIYDHRL-JGVFFNPUSA-N
• SMILES： [C@]12([H])C[C@]([H])(C=C1)C(=O)N2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids